Cas no 1152367-87-7 (4-(3-Methylazetidin-3-yl)morpholine)

• Product Name: 4-(3-Methylazetidin-3-yl)morpholine
• CAS No: 1152367-87-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5263838
• Update Time: 2026-03-09

4-(3-Methylazetidin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylazetidin-3-yl)morpholine
• Morpholine, 4-(3-methyl-3-azetidinyl)-
• 4-(3-Methylazetidin-3-yl)morpholine

• Inchi： 1S/C8H16N2O/c1-8(6-9-7-8)10-2-4-11-5-3-10/h9H,2-7H2,1H3
• InChI Key： RALLCHJTUDTVCG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• XLogP3: -0.5
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(3-Methylazetidin-3-yl)morpholine

Professional Introduction to Compound with CAS No. 1152367-87-7 and Product Name: 4-(3-Methylazetidin-3-yl)morpholine

Compound with the CAS number 1152367-87-7 and the product name 4-(3-Methylazetidin-3-yl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a morpholine ring linked to a 3-methylazetidine moiety, which suggests a high degree of versatility in terms of biological activity and chemical reactivity.

The morpholine ring is a well-known pharmacophore in drug design, often found in various therapeutic agents due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The presence of the 3-methylazetidine group further enriches the structural diversity of this compound, enabling it to engage with multiple biological targets. This dual functionality makes 4-(3-Methylazetidin-3-yl)morpholine a promising candidate for the development of novel therapeutic interventions.

Recent research in the field of medicinal chemistry has highlighted the importance of structural motifs that combine heterocyclic rings with functional groups capable of modulating biological pathways. The compound in question exemplifies this trend, as it integrates both morpholine and azetidine scaffolds, which are known for their pharmacological properties. Studies have demonstrated that such structural combinations can lead to compounds with enhanced efficacy and reduced side effects compared to traditional monomeric drugs.

In particular, the 4-(3-Methylazetidin-3-yl)morpholine structure has been investigated for its potential in addressing various therapeutic challenges. Researchers have been particularly interested in its interaction with enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain key enzymes, making it a valuable scaffold for further derivatization and optimization.

The synthesis of 4-(3-Methylazetidin-3-yl)morpholine involves a series of well-established organic reactions that highlight the synthetic versatility of morpholine derivatives. The introduction of the 3-methylazetidine group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These methods not only enhance the scalability of production but also allow for greater customization in terms of functional group modifications.

One of the most compelling aspects of 4-(3-Methylazetidin-3-yl)morpholine is its potential for further chemical modification. The presence of both reactive sites—the morpholine nitrogen and the azetidine carbon—provides numerous opportunities for derivatization. Researchers can introduce additional functional groups or alter existing ones to fine-tune the biological activity of the compound. This flexibility is crucial for developing lead compounds that meet stringent pharmacological requirements.

The pharmacological profile of 4-(3-Methylazetidin-3-yl)morpholine has been explored through both computational modeling and experimental validation. Computational studies have predicted favorable interactions between this compound and target proteins, suggesting potential therapeutic benefits. These predictions have been corroborated by experimental assays, which have shown that 4-(3-Methylazetidin-3-yl)morpholine exhibits significant activity in vitro. Such findings underscore its promise as a starting point for drug discovery efforts.

Moreover, the compound’s solubility profile has been optimized through structural modifications aimed at enhancing bioavailability. Poor solubility remains a major challenge in drug development, often limiting the efficacy of promising candidates. By fine-tuning the molecular structure, researchers have been able to improve water solubility while maintaining biological activity. This achievement is particularly noteworthy given the complexity of the compound’s framework.

Recent advances in biopharmaceutical technology have also contributed to a deeper understanding of how 4-(3-Methylazetidin-3-yl)morpholine behaves within biological systems. Techniques such as high-throughput screening (HTS) have enabled rapid evaluation of thousands of compounds against various biological targets. This approach has identified key interactions that can be exploited for therapeutic purposes. Additionally, molecular dynamics simulations have provided insights into how this compound interacts with biological membranes and receptors at an atomic level.

The potential applications of 4-(3-Methylazetidin-3-yl)morpholine extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel agrochemicals and industrial chemicals where its structural features offer unique advantages. For instance, derivatives of this compound may exhibit enhanced stability under environmental stressors or improved compatibility with existing formulations.

In conclusion, 4-(3-Methylazetidin-3-yl)morpholine, represented by CAS No. 1152367-87-7, represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity. Its integration of morpholine and azetidine motifs provides a rich foundation for drug discovery efforts aimed at addressing various therapeutic challenges. Continued research into this compound holds great promise for unlocking new treatments across multiple disease areas.